Arphamenine A

• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol
• InChI: InChI=1S/C16H24N4O3/c17-13(7-4-8-20-16(18)19)14(21)10-12(15(22)23)9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,17H2,(H,22,23)(H4,18,19,20)
• InChIKey: FQRLGZIGRMSTAX-UHFFFAOYSA-N

Arphamenine A: Selective AP-B Inhibitor

Arphamenine A is a ketomethylene pseudodipeptide (Arg–Phe analogue) and a selective inhibitor of aminopeptidase B (AP‑B; EC 3.4.11.6), first isolated from the bacterium Chromobacterium violaceum BMG361‑CF4 . It acts as a reversible transition‑state analogue of N‑terminal arginine substrates . Unlike broad‑spectrum aminopeptidase inhibitors such as bestatin, arphamenine A exhibits a restricted selectivity profile that makes it an essential tool for dissecting AP‑B‑specific functions in enkephalin metabolism, angiotensin peptide processing, and cardiac fibroblast biology .

Workflow Selective AP‑B inhibition studies

Selection AP‑B‑specific peptide processing models

Context Cardiac fibroblast and enkephalin metabolism research

• [1] MEROPS – the Peptidase Database. Small‑molecule inhibitor: arphamenine A. https://www.ebi.ac.uk/merops/cgi-bin/smi_summary?mid=J19.402 (accessed 2026). View Source
• [2] Umezawa H, Aoyagi T, Ohuchi S, Okuyama A, Suda H, Takita T, Hamada M, Takeuchi T. Arphamenines A and B, new inhibitors of aminopeptidase B, produced by bacteria. J Antibiot (Tokyo). 1983 Nov;36(11):1572‑5. doi:10.7164/antibiotics.36.1572. View Source

Arphamenine A vs. Bestatin and Arphamenine B

Arphamenine A, arphamenine B, and bestatin all inhibit aminopeptidases, yet they possess fundamentally different enzyme selectivity profiles, binding kinetics, and functional consequences. The ketomethylene isostere (–CO–CH2–) that replaces the scissile peptide bond in the arphamenines creates a transition‑state analogue whose binding determinants differ markedly from bestatin’s hydroxamate‑based interaction . Substituting arphamenine A with bestatin can yield qualitatively opposite outcomes: in cardiac fibroblasts, bestatin completely blocks arginine aminopeptidase activity at 100 µM yet fails to reverse angiotensin II‑stimulated collagen gel contraction in TGF‑β1‑treated cells, whereas arphamenine A achieves near‑complete reversal at the same concentration . Similarly, arphamenine B differs from arphamenine A by a single hydroxyl group (Arg‑Tyr vs. Arg‑Phe) but shows measurably weaker affinity for the secondary target leukotriene A4 hydrolase, illustrating that even subtle structural variations produce pharmacologically meaningful differences in target engagement.

Bestatin cannot directly replace Bestatin inhibits both AP‑B and Leu‑aminopeptidase; broad‑spectrum profile may confound AP‑B‑specific readouts. Functional reversal in TGF‑β1‑treated fibroblasts is not reproduced with bestatin.

Arphamenine B differs despite minor structural change Arg‑Tyr analogue shows measurably weaker LTA4 hydrolase affinity (Ki 2.5 vs 2.0 µM); subtle P1′ variation alters secondary target engagement.

Pan‑aminopeptidase inhibitors may not replicate functional endpoints Inhibitors lacking AP‑B selectivity may fail to reverse collagen contraction or lysyl oxidase reduction observed with arphamenine A in fibrosis models.

• [1] Harbeson SL, Rich DH. Inhibition of arginine aminopeptidase by bestatin and arphamenine analogues. Evidence for a new mode of binding to aminopeptidases. Biochemistry. 1988;27(19):7301‑7310. doi:10.1021/bi00419a019. View Source
• [2] Lijnen PJ, Petrov VV, Diaz‑Araya G, Fagard RH. Reversal of angiotensin II‑stimulated collagen gel contraction in cardiac fibroblasts by aminopeptidase inhibition. J Cardiovasc Pharmacol. 2005 Jan;45(1):68‑73. doi:10.1097/00005344‑200501000‑00012. View Source

Arphamenine A Comparative Evidence

Selective AP-B Inhibition Over Leu-Aminopeptidase

In a direct comparative study using mouse spleen cell surface enzymes, arphamenines A and B decreased aminopeptidase B (AP‑B) activity but did not affect leucine aminopeptidase (Leu‑AP), whereas bestatin inhibited both AP‑B and Leu‑AP . This establishes that arphamenine A, unlike bestatin, can be used to selectively probe AP‑B‑mediated processes without confounding inhibition of Leu‑AP.

AP‑B vs. Leu‑AP selectivity

Head‑to‑head

Arphamenine A decreased AP‑B activity but left Leu‑AP unchanged; bestatin inhibited both enzymes.

Confirms AP‑B‑selective probe profile.

Mouse spleen cell surface assay; Leu‑AP baseline 138 pmol/10⁵ cells·min⁻¹

Evidence Dimension	Enzyme selectivity profile (AP‑B vs. Leu‑AP inhibition on mouse spleen cells)
Target Compound Data	AP‑B activity decreased; Leu‑AP activity unchanged
Comparator Or Baseline	Bestatin: both AP‑B and Leu‑AP activities decreased
Quantified Difference	Qualitative difference (selective vs. broad‑spectrum inhibition); Leu‑AP baseline activity = 138 pmol/10⁵ cells·min⁻¹
Conditions	Mouse spleen cell surface aminopeptidase assay; substrates: Lys‑β‑naphthylamide (AP‑B) and Leu‑β‑naphthylamide (Leu‑AP)

Why This Matters

Procurement of arphamenine A instead of bestatin is mandatory when experimental design requires selective blockade of AP‑B without off‑target suppression of Leu‑AP activity.

• [1] Weissmann N, Leyhausen G, Maidhof A, Tanaka W, Umezawa H, Müller WEG. Mitogenic potentials of bestatin, amastatin, arphamenines A and B, FK‑156 and FK‑565 on spleen lymphocytes. J Antibiot (Tokyo). 1985 Jun;38(6):772‑8. doi:10.7164/antibiotics.38.772. View Source

Enhanced Potency Against AP-B vs. Bestatin

On rat aminopeptidase B (native and recombinant), arphamenine A achieves complete enzyme inhibition at 0.001 mM (1 µM), while bestatin requires 0.05 mM (native) to 0.1 mM (recombinant) for complete inhibition – a 50‑ to 100‑fold higher concentration . This potency advantage is consistent with the transition‑state analogue mechanism of arphamenine A.

Potency vs. bestatin

Reported

Complete AP‑B inhibition at 0.001 mM (arphamenine A) vs. 0.05–0.1 mM (bestatin); 50‑ to 100‑fold lower concentration required.

Supports use at lower assay concentrations.

Cross‑study comparison on rat AP‑B; context‑dependent

Evidence Dimension	Concentration required for complete inhibition of AP‑B
Target Compound Data	0.001 mM (native and recombinant rat AP‑B)
Comparator Or Baseline	Bestatin: 0.05 mM (native rat AP‑B); 0.1 mM (recombinant rat AP‑B)
Quantified Difference	Arphamenine A is 50‑fold more potent on native AP‑B and 100‑fold more potent on recombinant AP‑B
Conditions	Rat AP‑B (Rattus norvegicus), expressed in E. coli; assay conditions as reported in Pham et al. (2007) BMC Biochem 8:21

Why This Matters

The higher potency allows use of substantially lower compound concentrations in cell‑based assays, reducing the risk of off‑target effects and solvent toxicity.

• [1] Pham VL, Cadel MS, Gouzy‑Darmon C, Hanquez C, Beinfeld MC, Nicolas P, Etchebest C, Foulon T. Aminopeptidase B, a glucagon‑processing enzyme: site directed mutagenesis of the Zn²⁺‑binding motif and molecular modelling. BMC Biochem. 2007;8:21. doi:10.1186/1471‑2091‑8‑21. Data curated at enzyme‑information.org, literature summary for EC 3.4.11.6. View Source

Collagen Contraction Reversal in Cardiac Fibroblasts

In a functional assay of cardiac fibroblast‑mediated collagen gel contraction, angiotensin II (100 nM) reduced gel volume, an effect almost completely reversed by arphamenine A (100 µM) in both control and TGF‑β1‑treated fibroblasts. In contrast, bestatin (100 µM) only partially reversed contraction in control fibroblasts and had no effect in TGF‑β1‑treated cells . This discordance between biochemical enzyme inhibition and functional outcome underscores why bestatin cannot substitute for arphamenine A in fibrosis models.

Collagen contraction reversal

Head‑to‑head

Near‑complete reversal of angiotensin II‑stimulated contraction in TGF‑β1‑treated fibroblasts (100 µM); bestatin showed no effect under these conditions.

Functional endpoint distinguishes arphamenine A from broad‑spectrum inhibitors.

Rat cardiac fibroblast gel contraction assay

Evidence Dimension	Reversal of angiotensin II‑stimulated collagen gel contraction
Target Compound Data	Near‑complete reversal in control and TGF‑β1‑treated fibroblasts (100 µM)
Comparator Or Baseline	Bestatin: partial reversal in control fibroblasts; no effect in TGF‑β1‑treated fibroblasts (100 µM)
Quantified Difference	Qualitative functional divergence: arphamenine A rescues contraction in TGF‑β1 condition; bestatin does not
Conditions	Rat cardiac fibroblasts (passage 2), ±400 pM TGF‑β1, 3‑day floating collagen gel lattice, DMEM without FBS

Why This Matters

For laboratories studying TGF‑β1‑driven fibrosis, arphamenine A is the only aminopeptidase inhibitor among those tested that retains functional efficacy in the diseased (TGF‑β1‑treated) fibroblast phenotype.

• [1] Lijnen PJ, Petrov VV, Diaz‑Araya G, Fagard RH. Reversal of angiotensin II‑stimulated collagen gel contraction in cardiac fibroblasts by aminopeptidase inhibition. J Cardiovasc Pharmacol. 2005 Jan;45(1):68‑73. doi:10.1097/00005344‑200501000‑00012. View Source

Tighter Binding to LTA4 Hydrolase vs. Arphamenine B

On the bifunctional enzyme leukotriene A4 hydrolase (LTA4H), both arphamenine A and arphamenine B inhibit the arginine aminopeptidase activity, but with measurable affinity differences: arphamenine A exhibits a dissociation constant (Ki) of 2.0 µM versus 2.5 µM for arphamenine B . This 25% tighter binding, though modest, is reproducible and reflects the contribution of the Phe vs. Tyr residue in the P1′ position.

LTA4 hydrolase binding

Head‑to‑head

Ki = 2.0 µM (arphamenine A) vs. 2.5 µM (arphamenine B); 1.25‑fold tighter binding.

Subtle P1′ structural variation influences secondary target affinity.

Human LTA4H, arginine p‑nitroanilide hydrolysis

Evidence Dimension	Dissociation constant (Ki) for inhibition of LTA4H arginine peptidase activity
Target Compound Data	Ki = 2.0 µM
Comparator Or Baseline	Arphamenine B: Ki = 2.5 µM
Quantified Difference	Arphamenine A binds 1.25‑fold (25%) more tightly than arphamenine B
Conditions	L‑arginine p‑nitroanilide hydrolysis; pH 7.4; purified human LTA4H

Why This Matters

When investigating the arginine aminopeptidase activity of LTA4H, arphamenine A provides the strongest inhibition among the natural arphamenines, making it the preferred tool compound for this secondary target.

• [1] Orning L, Gierse JK, Fitzpatrick FA. The bifunctional enzyme leukotriene‑A4 hydrolase is an arginine aminopeptidase of high efficiency and specificity. J Biol Chem. 1994 Apr 15;269(15):11269‑73. View Source

Inhibition of Collagen Production and Lysyl Oxidase

Arphamenine A dose‑dependently inhibited basal and TGF‑β1‑stimulated aminopeptidase activity in rat cardiac fibroblasts. At 100 µM, it reduced soluble and non‑soluble collagen production in both control and TGF‑β1‑treated cells, and decreased collagen type I and III expression in TGF‑β1‑treated fibroblasts, accompanied by pronounced inhibition of lysyl oxidase activity . These effects were demonstrated in a study specifically designed to test the AP‑B inhibitor arphamenine A; no comparator inhibitor was included, so this is arphamenine‑A‑specific functional data.

Collagen & lysyl oxidase reduction

Endpoint context

Dose‑dependent reduction of soluble/insoluble collagen, collagen I/III expression, and lysyl oxidase activity in TGF‑β1‑treated cardiac fibroblasts.

Links AP‑B inhibition to fibrosis‑related endpoints.

Arphamenine‑A‑specific study; no comparator inhibitor

Evidence Dimension	Effect on collagen production and lysyl oxidase activity
Target Compound Data	Reduced soluble/non‑soluble collagen; inhibited lysyl oxidase; decreased collagen I/III expression (TGF‑β1 condition)
Comparator Or Baseline	No direct comparator in this study (vehicle‑treated control vs. arphamenine A 100 µM)
Quantified Difference	Dose‑dependent inhibition of aminopeptidase activity; magnitude of collagen reduction not explicitly quantified vs. untreated
Conditions	Rat cardiac fibroblasts passage 2, ±600 pM TGF‑β1, 100 µM arphamenine A, 1‑day incubation

Why This Matters

This study provides the only direct evidence linking AP‑B inhibition by arphamenine A to downstream anti‑fibrotic endpoints (collagen production, lysyl oxidase), establishing the compound as the reference AP‑B inhibitor for cardiac fibrosis research.

• [1] Lijnen PJ, Petrov VV, Turner M, Fagard RH. Collagen production in cardiac fibroblasts during inhibition of aminopeptidase B. J Renin Angiotensin Aldosterone Syst. 2005 Sep;6(2):69‑77. doi:10.3317/jraas.2005.012. View Source

Substrate for Peptide Transporter PepT1

Contrary to the initial characterization of arphamenine A as a peptide transporter inhibitor, a dedicated transport study demonstrated that arphamenine A is itself a substrate for the oligopeptide/H⁺ symporter (PepT1), undergoing transepithelial transport under a proton gradient . This property distinguishes arphamenine A from pure transporter inhibitors and has implications for its cellular bioavailability. The oligopeptide/H⁺ symporter EC₅₀ for transport inhibition by arphamenine A was previously reported as 15–67 µM in kidney brush border membrane vesicles .

PepT1 substrate behaviour

Assay context

Transepithelial transport demonstrated; transport EC₅₀ range 15–67 µM in kidney BBMV. Bestatin acts primarily as competitive inhibitor.

Intracellular access via PepT1 may contribute to cellular potency.

Caco‑2/BBMV models; proton‑gradient‑dependent

Evidence Dimension	Transporter interaction mechanism (substrate vs. pure inhibitor)
Target Compound Data	Arphamenine A is transported transepithelially; transport EC₅₀ range 15–67 µM
Comparator Or Baseline	Class‑level inference: bestatin also inhibits the transporter but comparative substrate/inhibitor data not available in this study
Quantified Difference	Arphamenine A = substrate; bestatin characterized as competitive inhibitor only
Conditions	Caco‑2 cell monolayers or kidney brush border membrane vesicles; proton gradient‑driven transport

Why This Matters

The substrate behavior means arphamenine A can enter cells via PepT1, conferring intracellular access to AP‑B that is not available to purely extracellular enzyme inhibitors. This property must be accounted for when interpreting cellular potency data.

• [1] Enjoh M, Hashimoto K, Arai S, Shimizu M. Inhibitory effect of arphamenine A on intestinal dipeptide transport. Biosci Biotechnol Biochem. 1996 Nov;60(11):1893‑5. doi:10.1271/bbb.60.1893. View Source
• [2] Daniel H, Adibi SA. Functional separation of dipeptide transport and hydrolysis in kidney brush border membrane vesicles. FASEB J. 1994;8(10):753‑9. doi:10.1096/fasebj.8.10.8050675. View Source

Arphamenine A Research Applications

Cardiac Fibrosis and Myofibroblast Biology

Arphamenine A is the only AP‑B inhibitor with published evidence of reducing collagen production and lysyl oxidase activity in cardiac fibroblasts, and uniquely reverses angiotensin II‑stimulated collagen gel contraction in TGF‑β1‑treated fibroblasts where bestatin fails . Laboratories investigating TGF‑β1‑driven myocardial fibrosis should procure arphamenine A specifically to achieve functional reversal of the fibrotic phenotype.

Enkephalin Metabolism and Opioid Peptide Research

Arphamenine A was shown to inhibit all enkephalin‑degrading enzymes (aminopeptidase, dipeptidyl aminopeptidase, dipeptidyl carboxypeptidase, and carboxypeptidase) in longitudinal muscle preparations from bovine small intestine, making it a uniquely broad‑spectrum enkephalin‑protective agent among AP inhibitors . This property supports its use in opioid peptide stability studies and ex vivo enkephalin metabolism assays.

Pharmacological Dissection of AP-B Function

Because arphamenine A selectively inhibits AP‑B without affecting Leu‑aminopeptidase , and its potency on native AP‑B (complete inhibition at 1 µM) exceeds that of bestatin by 50‑fold , it is the reagent of choice for experiments that require specific ablation of AP‑B activity in complex biological samples (e.g., tissue homogenates, cell lysates) where multiple aminopeptidases coexist.

Peptide Transporter (PepT1) Mechanistic Studies

Arphamenine A’s dual behavior as both a PepT1 substrate and an aminopeptidase inhibitor makes it valuable for studies dissecting the interplay between peptide transport and intracellular peptide hydrolysis. Unlike bestatin, which primarily acts as a competitive inhibitor of the transporter, arphamenine A’s transepithelial transport property allows investigation of AP‑B inhibition following transporter‑mediated cellular uptake.

Application

Selection Property

Validation Focus

Cardiac fibrosis & myofibroblast biology

AP‑B‑dependent functional reversal in TGF‑β1 context

Collagen contraction, lysyl oxidase, collagen I/III endpoints

Enkephalin metabolism & opioid peptide research

Multi‑enzyme enkephalinase inhibition profile

Enkephalin degradation assays in tissue preparations

Pharmacological dissection of AP‑B function

Selectivity over Leu‑aminopeptidase; high potency at low µM

AP‑B activity profiling in complex lysates/homogenates

Peptide transporter (PepT1) mechanistic studies

Dual substrate/inhibitor interaction with PepT1

Transepithelial transport & intracellular AP‑B inhibition

• [1] Lijnen PJ, Petrov VV, Turner M, Fagard RH. Collagen production in cardiac fibroblasts during inhibition of aminopeptidase B. J Renin Angiotensin Aldosterone Syst. 2005 Sep;6(2):69‑77. doi:10.3317/jraas.2005.012. View Source
• [2] Hazato T, Inagaki‑Shimamura M, Katayama T, Yamamoto T. Separation of enkephalin‑degrading enzymes from longitudinal muscle layer of bovine small intestine. Enzyme inhibition by arphamenine A. Biochem Pharmacol. 1985 Sep 1;34(17):3179‑83. doi:10.1016/0006‑2952(85)90166‑2. View Source
• [3] Weissmann N, Leyhausen G, Maidhof A, Tanaka W, Umezawa H, Müller WEG. Mitogenic potentials of bestatin, amastatin, arphamenines A and B, FK‑156 and FK‑565 on spleen lymphocytes. J Antibiot (Tokyo). 1985 Jun;38(6):772‑8. doi:10.7164/antibiotics.38.772. View Source
• [4] Pham VL, Cadel MS, Gouzy‑Darmon C, Hanquez C, Beinfeld MC, Nicolas P, Etchebest C, Foulon T. Aminopeptidase B, a glucagon‑processing enzyme: site directed mutagenesis of the Zn²⁺‑binding motif and molecular modelling. BMC Biochem. 2007;8:21. doi:10.1186/1471‑2091‑8‑21. Inhibitor data from enzyme‑information.org. View Source
• [5] Enjoh M, Hashimoto K, Arai S, Shimizu M. Inhibitory effect of arphamenine A on intestinal dipeptide transport. Biosci Biotechnol Biochem. 1996 Nov;60(11):1893‑5. doi:10.1271/bbb.60.1893. View Source